Cas no 187601-84-9 (8-Methoxy-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one)

• Product Name: 8-Methoxy-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one
• CAS No: 187601-84-9
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 1040069
• PubChem ID: 10535718
• Update Time: 2025-04-20

8-Methoxy-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Methoxy-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one
• 8-methoxy-1,2,3,4-tetrahydro-1-benzazepin-5-one
• 8-methoxy-1,2,3,4-tetrahydro-5H-benzo[b]azepin-5-one
• 187601-84-9
• DB-333855
• MFCD20681502
• SY364564
• DTXSID30441381
• SCHEMBL6409810

• Inchi： 1S/C11H13NO2/c1-14-8-4-5-9-10(7-8)12-6-2-3-11(9)13/h4-5,7,12H,2-3,6H2,1H3
• InChI Key： NBPDETYCQWMPHP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2NCCC1)OC

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų